BENGHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to Parahexyl (CAS
117-51-1)

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Synhexyl

Cat. No.: B1666284

For Researchers, Scientists, and Drug Development Professionals

Abstract

Parahexyl, also known by the synonym Synhexyl and identified by CAS number 117-51-1, is a
synthetic analogue of A°-tetrahydrocannabinol (A°-THC), the primary psychoactive component
of cannabis. First synthesized in 1941, Parahexyl is structurally similar to THC, with the key
difference being the substitution of the pentyl side chain with a hexyl chain. This modification
results in a compound with a pharmacological profile comparable to THC, including a
presumed agonist activity at the cannabinoid type 1 (CB1) receptor. Historically, Parahexyl saw
limited use as an anxiolytic. This guide provides a comprehensive overview of the scientific and
technical information available for Parahexyl, including its physicochemical properties,
synthesis, pharmacology, and the signaling pathways associated with its presumed mechanism
of action.

Physicochemical Properties

Parahexyl is a lipophilic molecule with the chemical formula C22H3202 and a molar mass of

328.5 g/mol .[1] Detailed experimental data on its physicochemical properties are not widely
available in recent literature. The table below summarizes the key identifiers and calculated

properties for Parahexyl.
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Property Value Reference

CAS Number 117-51-1 [1]

Synhexyl, n-hexyl-A3-THC, 3-

Hexyl-6,6,9-trimethyl-7,8,9,10-
Synonyms [1]

tetrahydrobenzo[c]chromen-1-

ol

Molecular Formula C22H3202 [1]

Molar Mass 328.5 g/mol [1]

3-hexyl-6,6,9-trimethyl-
IUPAC Name 7,8,9,10-tetrahydro-6H- [2]
dibenzolb,d]pyran-1-ol

Synthesis and Analytical Methods
Synthesis Protocol

The synthesis of Parahexyl was first reported by Adams et al. in 1949. The procedure involves
the condensation of olivetol (5-hexylresorcinol) with p-mentha-2,8-dien-1-ol.

Experimental Protocol: Synthesis of Parahexyl (Adapted from Adams et al., 1949)

o Reaction Setup: A solution of olivetol (1 equivalent) and p-mentha-2,8-dien-1-ol (1
equivalent) in a suitable anhydrous solvent (e.g., benzene or toluene) is prepared in a round-
bottom flask equipped with a reflux condenser and a Dean-Stark trap.

» Catalyst Addition: A catalytic amount of a weak acid, such as p-toluenesulfonic acid (p-TSA),
is added to the reaction mixture.

e Reaction Conditions: The mixture is heated to reflux. The progress of the reaction can be
monitored by the collection of water in the Dean-Stark trap.

» Work-up: Upon completion, the reaction mixture is cooled to room temperature. The organic
layer is washed sequentially with a saturated aqueous solution of sodium bicarbonate and
brine.
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 Purification: The organic layer is dried over anhydrous sodium sulfate, filtered, and the
solvent is removed under reduced pressure. The crude product is then purified by vacuum
distillation or column chromatography to yield pure Parahexyl.

Analytical Methods

The analysis of cannabinoids, including Parahexyl, typically employs chromatographic
techniques.

o High-Performance Liquid Chromatography (HPLC): HPLC coupled with a UV or diode-array
detector (DAD) is a common method for the quantification of cannabinoids. For enhanced
sensitivity and specificity, HPLC can be coupled with mass spectrometry (LC-MS/MS).[3][4]

e Gas Chromatography-Mass Spectrometry (GC-MS): GC-MS is another powerful technique
for the identification and quantification of cannabinoids. Derivatization of the analyte is often
necessary to improve its volatility and thermal stability.[5][6]

Pharmacology
Mechanism of Action

Parahexyl is presumed to act as an agonist at the cannabinoid type 1 (CB1) receptor, similar to
A°-THC.[1] The CB1 receptor is a G-protein coupled receptor (GPCR) predominantly
expressed in the central nervous system. Activation of the CB1 receptor by an agonist initiates
a cascade of intracellular signaling events.

Pharmacological Effects

Early pharmacological studies conducted by Loewe in 1946 demonstrated that Parahexyl
induces catalepsy in mice, a characteristic effect of CB1 receptor agonists.[7] It was also noted
to have a central excitant action in rabbits and mice.[7] Anecdotal reports from its historical use
as an anxiolytic suggest it produces effects typical of other cannabinoid receptor agonists.[1] It
is reported to have a somewhat higher oral bioavailability than THC.[1]

Quantitative Pharmacological Data

Specific quantitative pharmacological data for Parahexyl, such as receptor binding affinity (Ki)
and functional potency (EC50), are not readily available in recent scientific literature. The table
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below presents data for the closely related compound, A°-THC, for comparative purposes.

Parameter Ligand Receptor Value Reference

Ki A°-THC Human CB1 2.3x107" M [3]

Various Synthetic
EC50 T Human CB1 84.6 to 721 nM [8]
Cannabinoids

Note: The EC50 values are for a different class of synthetic cannabinoids and are provided to
give a general range of potencies at the CB1 receptor.

Toxicology

Detailed toxicological data, including the median lethal dose (LD50), for Parahexyl are not
available in the public domain. For reference, the acute oral LD50 of A°-THC in rats has been

reported.
Compound Species Route LD50 Reference
A°-THC Rat (male) Oral 1910 mg/kg 9]
A°-THC Rat (female) Oral 1040 mg/kg [9]

Signaling Pathway

The presumed mechanism of action of Parahexyl involves the activation of the CB1 receptor.
The following diagram illustrates the canonical signaling pathway initiated by CB1 receptor

activation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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